Cas no 1426397-23-0 (Sodium;1-[[(6R,7S)-2-carboxy-8-oxo-7-[[(2S)-2-phenyl-2-sulfonatoacetyl]amino]-5-thia-1-azabicyclo[4.2.0]oct-2-en-3-yl]methyl]pyridin-1-ium-4-carboximidate;hydrate)

Sodium;1-[[(6R,7S)-2-carboxy-8-oxo-7-[[(2S)-2-phenyl-2-sulfonatoacetyl]amino]-5-thia-1-azabicyclo[4.2.0]oct-2-en-3-yl]methyl]pyridin-1-ium-4-carboximidate;hydrate structure

1426397-23-0 structure

Product Name:Sodium;1-[[(6R,7S)-2-carboxy-8-oxo-7-[[(2S)-2-phenyl-2-sulfonatoacetyl]amino]-5-thia-1-azabicyclo[4.2.0]oct-2-en-3-yl]methyl]pyridin-1-ium-4-carboximidate;hydrate

CAS No:1426397-23-0

MF:C₂₂H₂₁N₄NaO₉S₂

MW:572.543313741684

MDL:MFCD29472517

CID:3163154

PubChem ID:135727259

Update Time:2025-04-21

Sodium;1-[[(6R,7S)-2-carboxy-8-oxo-7-[[(2S)-2-phenyl-2-sulfonatoacetyl]amino]-5-thia-1-azabicyclo[4.2.0]oct-2-en-3-yl]methyl]pyridin-1-ium-4-carboximidate;hydrate Chemical and Physical Properties

Names and Identifiers

- Cefsulodin Sodium Salt Hydrate
- AK01050690
- Sodium;1-[[(6R,7S)-2-carboxy-8-oxo-7-[[(2S)-2-phenyl-2-sulfonatoacetyl]amino]-5-thia-1-azabicyclo[4.
- Sodium;1-[[(6R,7S)-2-carboxy-8-oxo-7-[[(2S)-2-phenyl-2-sulfonatoacetyl]amino]-5-thia-1-azabicyclo[4.2.0]oct-2-en-3-yl]methyl]pyridin-1-ium-4-carboximidate;hydrate
- MDL： MFCD29472517
- Inchi： 1S/C22H20N4O8S2.Na.H2O/c23-18(27)13-6-8-25(9-7-13)10-14-11-35-21-15(20(29)26(21)16(14)22(30)31)24-19(28)17(36(32,33)34)12-4-2-1-3-5-12;;/h1-9,15,17,21H,10-11H2,(H4-,23,24,27,28,30,31,32,33,34);;1H2/q;+1;/p-1/t15-,17-,21-;;/m1../s1
- InChI Key： XTRRFIYXAPRYES-NLFZDHTNSA-M
- SMILES： S1CC(C[N+]2C=CC(C(N)=O)=CC=2)=C(C(=O)[O-])N2C([C@H]([C@@H]12)NC([C@@H](C1C=CC=CC=1)S(=O)(=O)[O-])=O)=O.[Na+].O

Computed Properties

Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 11
Heavy Atom Count: 38
Rotatable Bond Count: 7
Complexity: 1050
Topological Polar Surface Area: 229

Experimental Properties

Merck: 1945

Sodium;1-[[(6R,7S)-2-carboxy-8-oxo-7-[[(2S)-2-phenyl-2-sulfonatoacetyl]amino]-5-thia-1-azabicyclo[4.2.0]oct-2-en-3-yl]methyl]pyridin-1-ium-4-carboximidate;hydrate Security Information

Symbol:
Prompt：dangerous
Hazard Statement： H317-H334
Warning Statement： P261-P272-P280-P284-P302+P352+P333+P313+P362+P364-P304+P340+P342+P311-P501
Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
RTECS：UU1785000
Storage Condition：0-10°C

Sodium;1-[[(6R,7S)-2-carboxy-8-oxo-7-[[(2S)-2-phenyl-2-sulfonatoacetyl]amino]-5-thia-1-azabicyclo[4.2.0]oct-2-en-3-yl]methyl]pyridin-1-ium-4-carboximidate;hydrate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	C868910-200mg	Cefsulodin Sodium Salt Hydrate	1426397-23-0	95%	200mg	￥812.00	2022-09-29
SHANG HAI XIAN DING Biotechnology Co., Ltd.	C2598-200mg	Sodium;1-[[(6R,7S)-2-carboxy-8-oxo-7-[[(2S)-2-phenyl-2-sulfonatoacetyl]amino]-5-thia-1-azabicyclo[4.2.0]oct-2-en-3-yl]methyl]pyridin-1-ium-4-carboximidate;hydrate	1426397-23-0	95.0%(LC&N)	200mg	￥540.0	2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.	C2598-1g	Sodium;1-[[(6R,7S)-2-carboxy-8-oxo-7-[[(2S)-2-phenyl-2-sulfonatoacetyl]amino]-5-thia-1-azabicyclo[4.2.0]oct-2-en-3-yl]methyl]pyridin-1-ium-4-carboximidate;hydrate	1426397-23-0	95.0%(LC&N)	1g	￥1890.0	2022-05-30
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	C2598-200MG	Cefsulodin Sodium Salt Hydrate	1426397-23-0	>95.0%(HPLC)(N)	200mg	¥200.00	2024-04-17
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	C2598-1G	Cefsulodin Sodium Salt Hydrate	1426397-23-0	>95.0%(HPLC)(N)	1g	¥790.00	2024-04-17
eNovation Chemicals LLC	Y1054710-1g	Cefsulodin Sodium Salt Hydrate	1426397-23-0	95.0%	1g	$170	2024-06-06
Biosynth	BHC39723-250 mg	Cefsulodin Sodium Salt Hydrate	1426397-23-0		250MG	$152.50	2023-01-05
Biosynth	BHC39723-500 mg	Cefsulodin Sodium Salt Hydrate	1426397-23-0		500MG	$240.00	2023-01-05
Biosynth	BHC39723-1000 mg	Cefsulodin Sodium Salt Hydrate	1426397-23-0		1g	$400.00	2023-01-05
Biosynth	BHC39723-5000 mg	Cefsulodin Sodium Salt Hydrate	1426397-23-0		5g	$1,250.00	2023-01-05

Sodium;1-[[(6R,7S)-2-carboxy-8-oxo-7-[[(2S)-2-phenyl-2-sulfonatoacetyl]amino]-5-thia-1-azabicyclo[4.2.0]oct-2-en-3-yl]methyl]pyridin-1-ium-4-carboximidate;hydrate Related Literature

1. Fe(iii)-mediated isomerization of α,α-diarylallylic alcohols to ketones via radical 1,2-aryl migration†

Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
2. Excellent kinetics of single-phase Gd-doped ceria fuel electrodes in solid oxide cells†

Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
3. Examination of ammonia–poly(pyrrole) interactions by piezoelectric and conductivity measurements

Analyst, 1991,116, 1125-1130
4. Fast-Track to Research Data Management in Experimental Material Science-Setting the Ground for Research Group Level Materials Digitalization.

LarsBanko,AlfredLudwig
5. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330

1426397-23-0 (Sodium;1-[[(6R,7S)-2-carboxy-8-oxo-7-[[(2S)-2-phenyl-2-sulfonatoacetyl]amino]-5-thia-1-azabicyclo[4.2.0]oct-2-en-3-yl]methyl]pyridin-1-ium-4-carboximidate;hydrate) Related Products

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